Cas no 1270416-53-9 (2-(4-chloro-2,5-difluorophenyl)azetidine)

• Product Name: 2-(4-chloro-2,5-difluorophenyl)azetidine
• CAS No: 1270416-53-9
• MF: C₉H₈ClF₂N
• MW: 203.616328239441
• CID: 6099169
• PubChem ID: 129946325
• Update Time: 2025-10-30

2-(4-chloro-2,5-difluorophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2,5-difluorophenyl)azetidine
• EN300-1985910
• 1270416-53-9

• Inchi： 1S/C9H8ClF2N/c10-6-4-7(11)5(3-8(6)12)9-1-2-13-9/h3-4,9,13H,1-2H2
• InChI Key： PJXMMFBPYWJEHQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1F)C1CCN1)F

Computed Properties

• Exact Mass: 203.0313333g/mol
• Monoisotopic Mass: 203.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Additional information on 2-(4-chloro-2,5-difluorophenyl)azetidine

Comprehensive Overview of 2-(4-chloro-2,5-difluorophenyl)azetidine (CAS No. 1270416-53-9)

2-(4-chloro-2,5-difluorophenyl)azetidine (CAS No. 1270416-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the azetidine class, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its unique chemical properties and potential applications. The presence of chloro and difluoro substituents on the phenyl ring enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated compounds like 2-(4-chloro-2,5-difluorophenyl)azetidine has surged due to their role in drug discovery and material science. Researchers are particularly interested in how the azetidine ring can influence the pharmacokinetic profiles of potential drug candidates. The compound's CAS No. 1270416-53-9 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural features align with trends in small-molecule therapeutics and precision agriculture, where fluorinated motifs are prized for their stability and bioactivity.

The synthesis of 2-(4-chloro-2,5-difluorophenyl)azetidine involves multi-step organic transformations, often starting from commercially available halogenated benzene derivatives. Key challenges include controlling regioselectivity during the introduction of the azetidine moiety and optimizing yields under mild conditions. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have been explored to improve efficiency. These methodologies are frequently discussed in forums and publications, highlighting the compound's role in modern synthetic strategies.

From an application perspective, 2-(4-chloro-2,5-difluorophenyl)azetidine is investigated for its potential in central nervous system (CNS) drug development, owing to the azetidine scaffold's ability to modulate blood-brain barrier permeability. Additionally, its fluorine atoms contribute to enhanced binding affinity in target proteins, a feature highly sought after in GPCR-targeted therapies. These attributes make it a subject of interest in AI-driven drug design platforms, where predictive modeling accelerates the identification of novel bioactive molecules.

Environmental and safety considerations are also critical when handling 2-(4-chloro-2,5-difluorophenyl)azetidine. While not classified as hazardous under standard regulations, proper storage and disposal protocols must be followed to minimize ecological impact. The compound's stability under various pH conditions and thermal resistance are often tested to ensure compatibility with industrial processes. Such data is vital for green chemistry initiatives, which prioritize sustainable synthesis routes.

In conclusion, 2-(4-chloro-2,5-difluorophenyl)azetidine (CAS No. 1270416-53-9) exemplifies the intersection of structural innovation and practical utility in organic chemistry. Its versatility in medicinal and agrochemical applications, coupled with ongoing advancements in synthetic methodologies, positions it as a compound of enduring scientific and commercial value. As research continues to uncover new uses, this molecule will likely remain a focal point in high-value chemical innovation.